The viability of probiotic cells during their transit through the degradative conditions of the gastrointestinal tract is considered an essential prerequisite for their effectiveness. To enhance the survival of probiotics, cell immobilization has been proposed as a promising strategy, creating a protective microenvironment. In the present study, the viability of immobilized Lacticaseibacillus rhamnosus OLXAL-1 cells on cereals and fruits was investigated in comparison to free cells, applying both an in vitro static digestion and an in vivo mouse model. During the in vitro digestion, the survival rates of all immobilized L. rhamnosus OLXAL-1 cultures were higher compared to free cells, with the highest survival rate recorded in oat flakes (84.76%). In a subsequent step, following the administration of both immobilized and free cells to BALB/c mice, a significant increase in lactobacilli populations was observed in the mice feces compared to baseline. Notably, the group receiving the immobilized cells exhibited significantly higher lactobacilli counts compared to the group fed with free cells (8.02 log CFU/g and 7.64 log CFU/g, respectively). Finally, the presence of L. rhamnosus cells at levels > 6 log CFU/g was verified in the mice feces in both groups through multiplex PCR analysis.

Legume seeds, such as grass pea, yellow lupine, and narrow-leaf lupine, are highly nutritious and offer a wide range of health benefits. The objective of this research was to explore the possibility of partially replacing wheat flour (at levels of 10, 15, 20, and 25%) with flour derived from these legume seeds in sourdough wheat bread and examine its impact on the physicochemical and sensory properties of the bread. The physical properties of the dough were also assessed. The substitution of wheat flour with ground legume seeds resulted in increased water absorption (from 54.1 to 63.5%) and prolonged dough development time (from 2.0 to 13.5 min). Ground lupine seeds reduced the volume of the bread and increased its crumb density, consequently making the bread harder. The most significant increase in hardness was observed when narrow-leaf lupine flour was added to the wheat flour (from 8.4 to 22.5 N). Narrow-leaf lupine had the greatest impact on enhancing the protein content in the enriched bread (from 11.5 to 20%), while yellow lupine caused the highest increase in fiber content (from 1.9 to 6.9%). The proposed additives slightly but significantly (p < 0.05) increased the antioxidant activity and phenolic content in the bread samples. Importantly, for all legume seeds, replacing up to 15% of the wheat flour allowed the production of bread with high consumer acceptability.

The traditional A* and DWA fusion algorithm has three problems in the task of aggregation formation: one is the lack of meeting coordination strategy, the other is the inability to unify the terminal course, and the third is too many turning points in the global path. To solve the above problems, an improved algorithm is proposed. Firstly, by smoothing the global planning path, the stability of a USV heading in the navigation is improved. Then, by adding the key points of the global path, a guide path is formed to unify the terminal heading range. Finally, by adding an encounter coordination strategy, aggregation efficiency is improved. Simulation experiments were carried out in the Python environment based on this algorithm. The results show that the improved algorithm can improve the navigation obstacle avoidance ability of USVs and guide multiple USVs to finish the task of aggregation formation.

This paper presents an automated high-speed rolling mark recognition system for railroad rails utilizing image processing techniques. Rolling marks, which consist of numbers, letters, and special characters, were engraved into the rail web as 3D information. These rolling marks provide crucial details regarding the rail manufacturer, steel quality, year of production, and rail profile. As a result, they empower rail infrastructure managers to gain valuable insights into their infrastructure. The rolling marks were captured using a standard color camera under dark field illumination. The recognition of individual numbers, letters, and special characters was achieved through state-of-the-art deep neural network object detection, specifically employing the YOLO architecture. By leveraging reference rolling marks, the detected characters can then be accurately interpreted and corrected. This correction process involves calculating a weighted Levenshtein distance, ensuring that the system can identify and rectify partially misidentified rolling marks. Through the proposed system, the accurate and reliable identification of rolling marks was achieved, even in cases in which there were partial errors in the detection process. This novel system thus has the potential to substantially improve the management and maintenance of railroad infrastructure.

With the use of seismic isolation techniques on mega-sub structures, several scholars have carried out research on them. However, little research has been carried out on mega-sub isolated structures under multiaxial earthquakes. There have been instances in actual engineering where the peak vertical acceleration exceeded the horizontal direction, and the vertical seismic component will also amplify the dynamic response of the structure in the horizontal direction, so in practice, it is necessary to consider the influence of the vertical component of the earthquake on the structure. To investigate the dynamic response of mega-sub isolated structures under unidirectional earthquake and coupled earthquake, this paper used numerical methods to analyze the influences of the horizontal and vertical damping ratio of the isolation layer, the horizontal and vertical frequency ratio of the main substructure, and the mass ratio of the main substructure on the acceleration and displacement of the main and substructure. The optimum parameter values are finally achieved by analytical calculations, which provide a basis for further optimization and practical design of the structure. Finally, the collision between the main and sub-structures in the mega-sub isolated structure was simulated, and the influences of the peak ground motion, main and subframe spacing, vertical seismic component, and sub-structure height on the collision force and acceleration were analyzed. It was shown that the conflict of the main and sub-structures generates instantaneous, large collision forces, which also instantaneously amplify the acceleration and base shear force response, which should be avoided in practical engineering.

In this paper, we propose a trust model to be used in a hypothetical mixed environment where humans and unmanned vehicles cooperate. We address the inclusion of emotions inside a trust model in a coherent way to investigate the practical approaches to current psychological theories. The most innovative contribution of this work is the elucidation of how privacy issues play a role in the cooperation decisions of the emotional trust model. Both emotions and trust were cognitively modeled and managed with the beliefs, desires and intentions (BDI) paradigm in autonomous agents implemented in GAML (the programming language of the GAMA agent platform), that communicate using the IEEE FIPA standard. The trusting behavior of these emotional agents was tested in a cooperative logistics problem wherein agents have to move objects to destinations and some of the objects and places are associated with privacy issues. Simulations of the logistic problem show how emotions and trust contribute to improving the performance of agents in terms of both time savings and privacy protection.

A significant amount of research has investigated automating medical diagnosis using deep learning. However, because medical data are collected through diagnostic tests, deep learning methods used in existing studies have had a disadvantage in that the number of training samples is insufficient and the labeling cost is high. Training approaches considering the common characteristics of medical images are needed. Therefore, in this study, we investigated approaches to overcome the lack of data for representative medical imaging tasks using transfer learning technologies. The tasks were divided into image classification, object detection, and segmentation, commonly needed functions in medical image analyses. We proposed transfer learning approaches suitable for each task that can be applied when there are little medical image data available. These approaches were experimentally validated in the following applications that share similar issues of lacking data: cervical cancer classification (image classification), skin lesion detection and classification (object detection and classification), and pressure ulcer segmentation (segmentation). We also proposed multi-task learning and ensemble learning that can be applied to these applications. Finally, the approaches were compared with state-of-the-art results. In cervical cancer analysis, the performance was improved by 5.4% in sensitivity. Skin lesion classification showed improvement in accuracy of 8.7%, precision of 28.3%, and sensitivity of 39.7%. Finally, pressure ulcer segmentation improved in accuracy by 1.2%, intersection over union by 16.9%, and Dice similarity coefficient by 3.5%.

Quantum key distribution (QKD) is an encrypted communication technique based on the principles of quantum mechanics that ensures communication security by exploiting the properties of quantum states. Currently, the transmission efficiency of the QKD system is low. Trusted relay technology is used to solve this problem and achieve long-distance transmission. However, trusted relaying alone cannot decrypt the issues of poor link stability and the low utilization of key resources. To further optimize the system performance, we propose a dynamic routing algorithm. One of the improvement schemes includes the following: firstly, an adjustable-size quantum key pool (QKP) is designed, which can dynamically adjust the size of the refreshing pool according to the actual demand. Secondly, the utilization of key resources is improved by using the residual quantum key model to dynamically obtain the remaining key amount in the QKP and set the key amount threshold. We calculate the link-blocking probability and track the blocking intensity and blocking entry by combining the Poisson process, thus realizing the evaluation of the link stability. Finally, the number of remaining keys in the QKP and the link-blocking probability combine with the random wandering model as the basis of the route selection for the QKD dynamic routing algorithm to achieve efficient key path selection. We validated the algorithm by comparing it with other algorithms on the Mininet simulation platform, and the algorithm proved to have a better performance in terms of congestion avoidance, delay reduction, and improved QKD efficiency. This scheme provides a novel and efficient way to solve the problems in existing QKD systems. It effectively improves the transmission efficiency and strengthens the system’s security by dynamically obtaining the critical volume, accurately evaluating the link state, and selecting the optimal critical path.

Fractal derivatives characterize the accelerated creep phase of the creep process. In this study, based on the fractal order theory, the integer-order derivatives are defined from the spatio-temporal self-similarity phenomenon of the dynamic process using the scale change method, and the viscoplastic model is improved to establish a new creep instantonal model with damage to describe the complete creep phase of anthracite. The effects of damage variables on initial and accelerated creep were investigated by performing graded-loading creep tests. Based on the experimental data, inversions of the model-related parameters were performed, and parameter sensitivities were analyzed. The results show that the proposed model can better characterize the complete creep process of anthracite coal, which verifies the correctness and rationality of the model. The damage content affects the initial and accelerated creep strain under different loading levels, and a specific functional relationship exists between them. The study’s findings can provide some reference material for the stability control of anthracite affected by disturbing stresses.

Using the transfer matrix method, the electromagnetic responses of 1D deformed and non-deformed quasi-periodic photonic crystals arranged in accordance with the Fibonacci sequence are theoretically studied. The gallium selenide (GeSe) and plasma materials (that is, electron density) are used to construct the multilayer Fibonacci structures. If this study is experimentally validated in the future, we intend to insert two transparent polymer film materials at the top and bottom of the structure, which are intended to protect the plasma material and prevent it from escaping and spreading outside the structure. The effect of the order of the Fibonacci sequence, the deformation of the thickness of the layers using a mathematical rule and the role of the plasma material in the reflectance response are discussed. We notice that the position and the width of photonic band gaps are sensitive to the Fibonacci sequence, the thickness and the density of the plasma material layers. In addition, the intensity of the resonance peaks can be controlled by adjusting the plasma material properties. The width of the photonic band gaps can be notably enlarged by applying a structural deformation along the stacks. The proposed structures have potential applications in tunable filters, micro-cavities for LASER equipment, which allow us to obtain an intense laser, and they are very useful in the communication field.